Methyl 2-bromo-5-hydroxybenzoate
Overview
Description
“Methyl 2-bromo-5-hydroxybenzoate” is a chemical compound with the molecular formula C8H7BrO3 . It has a molecular weight of 231.05 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for “Methyl 2-bromo-5-hydroxybenzoate” is 1S/C8H7BrO3/c1-12-8(11)6-4-5(10)2-3-7(6)9/h2-4,10H,1H3 . This indicates that the compound has a bromine atom attached to the second carbon of the benzene ring and a hydroxy group attached to the fifth carbon. The benzoate group is attached via an ester linkage.Physical And Chemical Properties Analysis
“Methyl 2-bromo-5-hydroxybenzoate” is a solid at room temperature . It has a molecular weight of 231.05 .Scientific Research Applications
Organic Synthesis
Methyl 2-bromo-5-hydroxybenzoate is used as a building block in organic synthesis . Its unique properties make it a valuable tool for chemists .
Material Science
In material science, this compound is used to develop novel materials with enhanced characteristics, such as improved thermal stability, mechanical strength, or optical performance .
Halogenated Benzoates Research
Methyl 2-bromo-5-hydroxybenzoate is a valuable asset for researchers and scientists seeking to explore the potential of halogenated benzoates .
Drug Development
This compound is used in the preparation of macrocyclic Mcl-1 inhibitors for the treatment of multiple myeloma .
Chemical Analysis
Methyl 2-bromo-5-hydroxybenzoate is used in chemical analysis, with programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD, etc. producing impressive simulation visualizations .
Safety Research
The safety properties of Methyl 2-bromo-5-hydroxybenzoate are also studied. It has been classified with the signal word “Warning” and hazard statements H302-H315-H319-H335 .
Safety and Hazards
Mechanism of Action
Biochemical Pathways
It has been used in the preparation of macrocyclic mcl-1 inhibitors for the treatment of multiple myeloma . This suggests that it may have an impact on the pathways related to cell cycle regulation and apoptosis, but more research is needed to confirm this.
Result of Action
Its use in the synthesis of mcl-1 inhibitors suggests that it may have a role in inducing apoptosis in cancer cells .
properties
IUPAC Name |
methyl 2-bromo-5-hydroxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO3/c1-12-8(11)6-4-5(10)2-3-7(6)9/h2-4,10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIWIFVOBRBJANE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.